2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-[(4-fluorophenoxy)methyl]-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C16H10FN3O2S/c17-10-5-7-11(8-6-10)22-9-14-19-20-15(21)12-3-1-2-4-13(12)18-16(20)23-14/h1-8H,9H2
• InChI Key: ALIQXWBSIFFSBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N3C(=N2)SC(=N3)COC4=CC=C(C=C4)F
• Molecular Formula: C16H10FN3O2S
• Molecular Weight: 327.3 g/mol

Description

2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of thiadiazoloquinazolinones and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and acetylcholinesterase (AChE). It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been reported to reduce blood glucose levels in diabetic rats by increasing insulin secretion and improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one in lab experiments include its high potency and selectivity. However, its limitations include its poor solubility in water, which makes it difficult to administer to animals or use in cell culture experiments.

Future Directions

There are several future directions for the research on 2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. One of the potential areas of research is its use in the treatment of neurological disorders. Another area of research is its use as an anti-cancer agent. Further studies are also needed to understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a novel compound with potential therapeutic applications. Its synthesis method has been reported using various methods, and it has shown promising results in various scientific research applications. The mechanism of action of this compound is not fully understood, and further studies are needed to understand its potential side effects and future directions for research.

Scientific Research Applications

2-[(4-fluorophenoxy)methyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has shown promising results in various scientific research applications. It has been reported to possess anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial activities. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.